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Compound of Interest

Compound Name: Annuloline

Cat. No.: B1237948

Annuloline, an oxazole alkaloid with the chemical formula C20H19NOa, is a naturally occurring
compound primarily isolated from the roots of Italian Ryegrass (Lolium multiflorum). Despite its
identification and established chemical structure, a comprehensive review of the scientific
literature reveals a significant scarcity of in-depth research into its biological activities,
mechanism of action, and potential therapeutic applications. This lack of extensive investigation
limits the current understanding of Annuloline to its basic chemical properties and its role as a
biomarker in plant science.

Chemical and Physical Properties

Annuloline is characterized as a weak base that is sparingly soluble in water. One of its most
notable properties is its strong fluorescence under ultraviolet (UV) light, emitting a distinct blue
color. This characteristic has been historically utilized as a rapid method to differentiate
between seeds of annual (Lolium multiflorum) and perennial (Lolium perenne) ryegrass, as
Annuloline is predominantly found in the former.
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Property Value Source
Molecular Formula C20H19NO4 PubChem
Molecular Weight 337.37 g/mol PubChem
Appearance Not Reported

Solubility Sparingly soluble in water [1]

Strong blue fluorescence
Key Feature , [1][2]
under UV light

Biosynthesis

The biosynthetic pathway of Annuloline has been partially elucidated. Early studies have
indicated that its precursors are [3-hydroxyphenylethylamine and a substituted cinnamic acid.[1]
This suggests a biosynthetic route involving the condensation and subsequent modification of
these precursor molecules to form the characteristic oxazole ring structure of Annuloline.

A simplified representation of the proposed biosynthetic origin of Annuloline is presented
below.
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Caption: Proposed biosynthetic precursors of Annuloline.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the isolation and purification of Annuloline
from Lolium multiflorum are not readily available in the current body of scientific literature. Early
reports mention its isolation from the roots of this plant, but they lack the specific details
required to replicate the procedure.[1] Similarly, there are no published methods for the total
synthesis of Annuloline.

Biological Activity and Signaling Pathways

A thorough review of published research reveals a significant gap in the understanding of
Annuloline's biological activity. There is no publicly available quantitative data, such as ICso or
ECso values, to characterize its effects on any biological system. Furthermore, no studies have
been conducted to investigate the mechanism of action of Annuloline or to identify any
signaling pathways that it may modulate. The physiological role of Annuloline in its native
plant, Lolium multiflorum, also remains unknown.[1]

Future Research Directions

The current state of knowledge on Annuloline presents a clear opportunity for further scientific
inquiry. Future research could focus on the following areas:

o Development of robust isolation and synthetic protocols: Establishing reliable methods for
obtaining pure Annuloline is a critical first step for enabling further research.

e Screening for biological activity: A broad-based screening of Annuloline against various cell
lines and biological targets could uncover potential therapeutic applications.

 Investigation of its mechanism of action: Should any biological activity be identified,
subsequent studies could focus on elucidating the molecular mechanisms and signaling
pathways involved.

» Elucidation of its role in plant physiology: Understanding the function of Annuloline in Lolium
multiflorum could provide insights into plant-alkaloid interactions and their ecological
significance.

In conclusion, while Annuloline is a known natural product with a defined chemical structure, it
remains a largely unexplored molecule. The lack of data on its biological effects and
mechanism of action makes it a "blank slate" for researchers in the fields of natural product
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chemistry, pharmacology, and drug discovery. The development of this foundational knowledge
is essential before Annuloline can be considered for any potential applications in research or
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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